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Compound of Interest

Compound Name: Neoeuonymine

Cat. No.: B12781512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Neoeuonymine is a complex natural product with a significant molecular weight. This guide

provides a concise summary of its core physicochemical properties. Due to the limited publicly

available information on its specific biological activities and mechanisms of action, this

document focuses on its fundamental molecular characteristics.

Core Molecular Data
The fundamental molecular properties of Neoeuonymine are summarized below. This data is

essential for any further computational or experimental work, including analytical method

development, spectroscopic analysis, and potential lead optimization studies.

Property Value Source

Molecular Formula C₃₈H₄₇NO₁₈ PubChem[1][2]

Exact Mass 805.27931365 Da PubChem[1][2]

Molecular Weight 805.8 g/mol PubChem[1][2]

Logical Workflow for Natural Product Investigation
The study of a natural product like Neoeuonymine typically follows a structured workflow, from

its discovery to the elucidation of its therapeutic potential. The following diagram illustrates this
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general investigative pathway.
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A generalized workflow for natural product research.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and biological evaluation of

Neoeuonymine are not readily available in the public domain. Researchers interested in

working with this compound would likely need to develop or adapt existing protocols for the

isolation of alkaloids or other complex natural products from plant sources. Standard analytical

techniques such as High-Performance Liquid Chromatography (HPLC) for purification, and

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) for structural

elucidation would be essential.

Signaling Pathways
Information regarding the specific signaling pathways modulated by Neoeuonymine is not

currently available. To elucidate its mechanism of action, a series of in vitro and in vivo studies

would be required. These could include target identification assays, pathway analysis using

techniques like transcriptomics or proteomics, and validation in relevant cellular and animal

models.
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This document is intended for a technical audience and summarizes the currently available

information on Neoeuonymine. Further research is required to fully characterize its biological

activity and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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